benzyl 2-(1-methyl-2,4-dioxo-7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This would typically include the compound’s systematic name, its molecular formula, and its structure. The structure can be represented in various forms such as a line-angle diagram or a 3D model .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction .Physical and Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, and stability. It also includes the compound’s reactivity with common reagents .Scientific Research Applications
Enzymatic Catalysis in Synthesis
One significant application involves the use of penicillin amidase for the enzymatic catalysis in the synthesis of cephem derivatives, demonstrating the enzyme's effectiveness despite the low specific substrates' characteristics. This approach yielded new biologically active cephem derivatives, highlighting the enzyme's potential in synthesizing novel compounds with therapeutic properties (Stambolieva, Mincheva, Galunsky, & Kalcheva, 1992).
Synthesis Methodologies
The synthesis of oxazolone and benzoxazolone derivatives plays a crucial role in creating pharmacophores present in various pharmaceuticals and compounds with a wide spectrum of biological activities. Research has introduced mild methods for synthesizing 3-alkylbenzoxazolones from easily accessible nitroarenes, offering an economical and wide-ranging approach for creating compounds with potential biological activities (Ram & Soni, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for benzyl 2-(1-methyl-2,4-dioxo-7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-yl)acetate involves the condensation of 7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-one with methyl acetoacetate, followed by benzyl esterification of the resulting product.", "Starting Materials": [ "7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-one", "Methyl acetoacetate", "Benzyl alcohol", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-one is reacted with methyl acetoacetate in the presence of hydrochloric acid to form 2-(1-methyl-2,4-dioxo-7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-yl)acetic acid.", "The resulting product is then esterified with benzyl alcohol in the presence of sodium hydroxide to form benzyl 2-(1-methyl-2,4-dioxo-7-phenyl-1,2-dihydrooxazolo[2,3-f]purin-3(4H)-yl)acetate.", "The product is purified by extraction with ethyl acetate and washing with water and sodium chloride." ] } | |
CAS No. |
941979-87-9 |
Molecular Formula |
C23H18N4O5 |
Molecular Weight |
430.42 |
IUPAC Name |
benzyl 2-(4-methyl-1,3-dioxo-7-phenylpurino[8,7-b][1,3]oxazol-2-yl)acetate |
InChI |
InChI=1S/C23H18N4O5/c1-25-20-19(26-12-17(32-22(26)24-20)16-10-6-3-7-11-16)21(29)27(23(25)30)13-18(28)31-14-15-8-4-2-5-9-15/h2-12H,13-14H2,1H3 |
InChI Key |
AICQZYKXMADHRW-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)CC(=O)OCC3=CC=CC=C3)N4C=C(OC4=N2)C5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.